Cas no 1448128-29-7 (1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-3-(2-methylphenyl)propan-1-one)

• Product Name: 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-3-(2-methylphenyl)propan-1-one
• CAS No: 1448128-29-7
• MF: C₂₃H₂₇NO₃S
• MW: 397.530385255814
• CID: 5998124
• PubChem ID: 71808960
• Update Time: 2025-07-19

1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-3-(2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-3-(2-methylphenyl)propan-1-one
• F6441-4966
• 1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(o-tolyl)propan-1-one
• AKOS024563967
• 1-[3-(BENZENESULFONYL)-8-AZABICYCLO[3.2.1]OCTAN-8-YL]-3-(2-METHYLPHENYL)PROPAN-1-ONE
• 1448128-29-7

• Inchi： 1S/C23H27NO3S/c1-17-7-5-6-8-18(17)11-14-23(25)24-19-12-13-20(24)16-22(15-19)28(26,27)21-9-3-2-4-10-21/h2-10,19-20,22H,11-16H2,1H3
• InChI Key： LHRMMPYIYHJOJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CC2CCC(C1)N2C(CCC1C=CC=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 397.17116490g/mol
• Monoisotopic Mass: 397.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-3-(2-methylphenyl)propan-1-one

Comprehensive Overview of 1-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-3-(2-methylphenyl)propan-1-one (CAS No. 1448128-29-7)

The compound 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-3-(2-methylphenyl)propan-1-one (CAS No. 1448128-29-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique azabicyclo[3.2.1]octane core, combined with a benzenesulfonyl moiety and a 2-methylphenyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating neurological and inflammatory conditions.

In recent years, the demand for novel small-molecule compounds with high selectivity and efficacy has surged, driven by advancements in drug discovery and precision medicine. The compound 1448128-29-7 aligns with this trend, as its intricate structure allows for targeted interactions with biological targets. The benzenesulfonyl group, for instance, is known to enhance binding affinity, while the azabicyclo[3.2.1]octane scaffold contributes to improved metabolic stability. These features make it a subject of intense study in both academic and industrial settings.

One of the most frequently asked questions in online searches is: "What are the applications of 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-3-(2-methylphenyl)propan-1-one?" While the full scope of its applications is still under investigation, preliminary studies suggest its potential in central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier, thanks to its lipophilic properties, makes it particularly intriguing for CNS-targeted therapies. Additionally, its sulfonyl group may play a role in modulating inflammatory responses, opening doors for new anti-inflammatory drugs.

The synthesis of 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-3-(2-methylphenyl)propan-1-one involves multi-step organic reactions, often starting with the construction of the 8-azabicyclo[3.2.1]octane framework. This process requires careful optimization to ensure high yield and purity, as impurities can significantly impact the compound's biological activity. Researchers are also exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry and environmentally friendly practices. This aligns with the broader trend of reducing the environmental footprint of pharmaceutical manufacturing.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of this compound. By systematically modifying its functional groups, researchers aim to identify derivatives with enhanced potency and reduced off-target effects. For example, replacing the 2-methylphenyl group with other aromatic or heteroaromatic rings could lead to compounds with improved selectivity. Such studies are crucial for optimizing the compound's therapeutic profile and minimizing potential side effects.

In the context of drug delivery, the physicochemical properties of 1448128-29-7 are of paramount importance. Its logP value, solubility, and stability under physiological conditions must be carefully evaluated to ensure optimal bioavailability. Formulation scientists are exploring various nanocarrier systems and prodrug strategies to enhance its delivery to target tissues. These efforts are part of a larger movement toward personalized medicine, where treatments are tailored to individual patient needs.

The compound's mechanism of action is another area of active research. While the exact molecular targets remain to be fully elucidated, preliminary data suggest interactions with G-protein-coupled receptors (GPCRs) and ion channels. These findings are particularly relevant given the increasing interest in GPCR-targeted therapies for a wide range of diseases. Understanding the compound's mode of action at the atomic level could pave the way for rational drug design and the development of next-generation therapeutics.

From a commercial perspective, 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-3-(2-methylphenyl)propan-1-one represents a valuable intellectual property asset. Pharmaceutical companies are actively filing patents to protect its synthetic methods and therapeutic uses, reflecting the competitive nature of the industry. The compound's potential to address unmet medical needs, such as neurodegenerative diseases and chronic inflammation, further underscores its commercial viability.

In conclusion, 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-3-(2-methylphenyl)propan-1-one (CAS No. 1448128-29-7) is a multifaceted compound with significant promise in modern medicine. Its unique structural features, combined with its potential therapeutic applications, make it a focal point of ongoing research. As the scientific community continues to unravel its mysteries, this compound may well emerge as a cornerstone of future pharmacological innovations.